Cas no 723294-94-8 (2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride)

• Product Name: 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride
• CAS No: 723294-94-8
• MDL: MFCD04116507
• CID: 4657825
• Update Time: 2025-11-07

2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride

• MDL： MFCD04116507
• Inchi： InChI=1S/C8H12N4O.ClH/c1-6-4-12-7(5-11-6)8(13)10-3-2-9;/h4-5H,2-3,9H2,1H3,(H,10,13);1H
• InChI Key： POLKNSYPCUHTTR-UHFFFAOYSA-N
• SMILES： CC1=NC=C(N=C1)C(NCCN)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: >235°C

2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride

Introduction to 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride (CAS No. 723294-94-8)

2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride, identified by its CAS number 723294-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazine derivative class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a methyl group at the 5-position and an amide linkage at the 2-position introduces unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, making it more suitable for formulation in drug delivery systems and biological assays. The amine functional group at one end of the molecule provides a site for further chemical modification, enabling the synthesis of more complex structures such as peptidomimetics, kinase inhibitors, and other therapeutic agents.

In recent years, there has been growing interest in 5-methylpyrazine derivatives due to their potential pharmacological applications. Pyrazine-based compounds are known for their role in modulating various biological pathways, including neurotransmitter systems and metabolic processes. The structural motif of 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride positions it as a key building block for exploring new therapeutic strategies.

One of the most compelling aspects of this compound is its utility in the development of neurological drugs. Pyrazine derivatives have been reported to interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amide bond in 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride can be further functionalized to create scaffolds that mimic natural peptides or small molecules capable of binding to specific targets in the brain.

Recent studies have highlighted the importance of amine-containing compounds in drug discovery. The primary amine group in this molecule can undergo various chemical reactions, including coupling with carboxylic acids via amide bond formation, which is a common strategy in peptide synthesis. Additionally, the ethylamine moiety provides a flexible alkyl chain that can influence the pharmacokinetic properties of derived compounds.

The hydrochloride salt form ensures that the compound remains stable under standard storage conditions and exhibits predictable solubility profiles. This is particularly important for industrial applications where consistency and reproducibility are critical. In laboratory settings, 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride is often used as a starting material for multi-step syntheses aimed at creating novel bioactive molecules.

Advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies suggest that derivatives of 5-methylpyrazine can exhibit favorable interactions with biological targets due to their ability to adopt specific conformations that fit into binding pockets. This has led to the exploration of virtual screening approaches to identify potential lead compounds based on structural fragments similar to those found in 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride.

In clinical research, there is increasing evidence supporting the use of pyrazine derivatives as modulators of enzyme activity. For instance, certain analogs have shown promise in inhibiting enzymes implicated in inflammation and oxidative stress, which are key factors in chronic diseases. The versatility of 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride makes it a valuable candidate for further investigation in this context.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors such as 5-methylpyrazine and ethylene diamine derivatives. The introduction of the carbonyl group via condensation reactions followed by salt formation with hydrochloric acid yields the desired product. Optimizing these synthetic routes is crucial for ensuring high yields and purity, which are essential for pharmaceutical applications.

One notable application of 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these pathways effectively.

The structural features of this compound make it an attractive scaffold for drug design. The combination of a pyrazine core, an amide linkage, and an amine group provides multiple sites for chemical modification without compromising stability or solubility. This flexibility allows chemists to fine-tune properties such as bioavailability, metabolic half-life, and target specificity.

In conclusion, 2-[(5-Methylpyrazine-2-carbonyl)amino]-ethylamine hydrochloride (CAS No. 723294-94-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable physicochemical properties position it as a valuable intermediate for synthesizing novel bioactive molecules with potential therapeutic applications across multiple disease areas.